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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534

This guide provides comprehensive safety and handling precautions for Benzoin-D10,
intended for researchers, scientists, and professionals in drug development. Given that specific
safety data for the deuterated form is limited, this document extrapolates from the well-
documented information for its non-deuterated analog, Benzoin. Deuteration is not expected to
significantly alter the primary chemical hazards of the molecule.

Hazard Identification and Classification

Benzoin-D10 is classified as a hazardous substance. It is harmful if swallowed and causes
skin and eye irritation.[1] Repeated or prolonged exposure can cause damage to organs such
as the lungs and mucous membranes.[1]

Potential Health Effects:

o Acute: Hazardous in case of ingestion, and skin or eye contact (irritant).[1] Inhalation of dust
may also be hazardous.[1]

o Chronic: Prolonged exposure may lead to target organ damage, specifically the lungs and
mucous membranes.[1] There is no available data on carcinogenic, mutagenic, or
teratogenic effects.[1]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1469534?utm_src=pdf-interest
https://www.benchchem.com/product/b1469534?utm_src=pdf-body
https://www.benchchem.com/product/b1469534?utm_src=pdf-body
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://home.miracosta.edu/dlr/msds/benzoin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

The following tables summarize the known physical and chemical properties of Benzoin and its
deuterated analog, Benzoin-D10.

Table 1: Physical and Chemical Properties of Benzoin-D10

Property Value Source
Molecular Formula C14H2D1002 [2]
Molecular Weight 222.30 g/mol [2]
Melting Point 134-138 °C [3]
Boiling Point 194 °C at 12 mmHg [3]
Table 2: Physical and Chemical Properties of Benzoin
Property Value Source
Appearance Off-white to yellow-white )
crystalline solid

Odor Light camphor-like [4][5]
Molecular Formula C14H1202 [6]
Molecular Weight 212.25 g/mol [6]
Melting Point 133-137 °C [6]
Boiling Point 343 °C [1]
Flash Point 194 °C [6]
Specific Gravity 1.31 [1]

Vapor Pressure

1.3 hPa @ 136 °C

[6]

Auto-Ignition Temp. 550 °C [1]
Water Solubility Sparingly soluble [6]
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Toxicological Information

Detailed toxicological data for Benzoin-D10 is not available. The information below is for
Benzoin.

Table 3: Toxicological Data for Benzoin

Test Result Species Source
LD50 Oral 10,000 mg/kg Rat [71[8]
LD50 Dermal 8,870 mg/kg Rabbit [7119]

o Positive: Sister
Mutagenicity ) Hamster ovary [7]
chromatid exchange

o Positive: DNA damage )
Mutagenicity q ] Rat Liver [7]
and repair

Experimental Protocols

Specific experimental protocols for the safety and handling of Benzoin-D10 are not
documented. The following is a generalized protocol for the safe handling of powdered
chemical solids like Benzoin-D10 in a laboratory setting, based on standard safety procedures
for Benzoin.

Protocol for Safe Handling of Powdered Benzoin-D10

o Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][10]
o Ensure that an emergency eye wash station and safety shower are readily accessible.[7]
o Ground all equipment containing the material to prevent static discharge.[1][11]

o Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including:
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Safety glasses with side-shields or goggles.[6][7][12]

A lab coat or other protective clothing to prevent skin contact.[1][12]

Chemically resistant gloves (e.g., butyl rubber or PVC).[10][12]

In case of insufficient ventilation or dust formation, use a NIOSH-approved dust
respirator.[1][7]

e Handling and Use:

[¢]

Avoid generating dust.[7]

[¢]

Avoid contact with skin, eyes, and clothing.[6][7]

[e]

Do not breathe in dust or vapors.[1][11]

o

Keep away from heat, sparks, and open flames.[1]

[¢]

Wash hands thoroughly after handling.[6]
e Storage:
o Store in a tightly closed container.[1][6]
o Keep in a cool, dry, and well-ventilated area.[6][11]
o Store away from incompatible materials such as strong oxidizing agents.[6][8]
o Do not store above 30°C (86°F).[1]
» Disposal:

o Dispose of waste material in accordance with local, regional, and national regulations.[7]
[12]

o This material should be disposed of by a licensed professional waste disposal service.[7]

Emergency Procedures
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First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[7][12] Seek medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water and soap.[7] Remove contaminated
clothing and shoes.[1] Seek medical attention if irritation persists.[7]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[1][7] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.
[1] Get medical attention.[1]

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel.[1] Never
give anything by mouth to an unconscious person.[1][7] Rinse mouth with water.[7] If large
guantities are swallowed, call a physician immediately.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][8] For small fires, use DRY chemical powder.[1]

e Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO2).[1][6]

e Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[6][11]

Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel.[11] Avoid breathing dust and
contact with the substance.[11][12] Use personal protective equipment as outlined in Section
4.

e Environmental Precautions: Prevent product from entering drains or waterways.[7][12]

* Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust generation, and place it
in a suitable, closed container for disposal.[7][12] Clean the spill area with water and
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detergent.[10]

Visualized Workflow

The following diagram illustrates a logical workflow for the safe handling of Benzoin-D10 in a
laboratory setting.
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Caption: Workflow for the safe handling of powdered chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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